Cas no 477335-05-0 (2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI))

2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI) structure
477335-05-0 structure
Product Name:2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI)
CAS No:477335-05-0
MF:C22H27BrS3
MW:467.548781633377
CID:328152
PubChem ID:90472675
Update Time:2025-04-19

2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene,5''-bromo-3'-decyl- (9CI)
    • 5''-BROMO-3'-DECYL-2,2',5',2''-TERTHIOPHENE
    • 2-Bromo-4'-decylterthiophene
    • 5''-Bromo-3'-decyl-2,2':5',2''-terthiophene
    • 477335-05-0
    • 2,2':5',2''-Terthiophene,5''-bromo-3'-decyl-(9ci)
    • Inchi: 1S/C22H27BrS3/c1-2-3-4-5-6-7-8-9-11-17-16-20(18-13-14-21(23)25-18)26-22(17)19-12-10-15-24-19/h10,12-16H,2-9,11H2,1H3
    • InChI Key: PUFUFZGJYNKOQI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=CC(=C(C3=CC=CS3)S2)CCCCCCCCCC)S1

Computed Properties

  • Exact Mass: 466.04600
  • Monoisotopic Mass: 466.04583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.72000
  • LogP: 9.65080
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